3-iodo-N-(propan-2-yl)aniline
Overview
Description
3-iodo-N-(propan-2-yl)aniline is an organic compound with the molecular formula C₉H₁₂IN. It is a derivative of aniline, where the hydrogen atom at the third position of the benzene ring is replaced by an iodine atom, and the nitrogen atom is substituted with a propan-2-yl group.
Preparation Methods
Synthetic Routes and Reaction Conditions
3-iodo-N-(propan-2-yl)aniline can be synthesized through several methods. One common approach involves the iodination of N-(propan-2-yl)aniline. This reaction typically uses iodine and an oxidizing agent such as hydrogen peroxide or sodium hypochlorite under mild conditions .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale iodination processes. These processes are optimized for yield and purity, often using continuous flow reactors to ensure consistent reaction conditions and efficient heat management .
Chemical Reactions Analysis
Types of Reactions
3-iodo-N-(propan-2-yl)aniline undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.
Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form biaryl compounds.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium tert-butoxide.
Oxidation: Reagents such as potassium permanganate or chromium trioxide are used.
Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride can be employed.
Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, Suzuki-Miyaura coupling can produce biaryl compounds, while nucleophilic substitution can yield various substituted anilines .
Scientific Research Applications
3-iodo-N-(propan-2-yl)aniline has several applications in scientific research:
Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules.
Medicinal Chemistry: The compound is used in the development of pharmaceuticals, particularly in the synthesis of potential drug candidates.
Material Science: It is employed in the preparation of advanced materials with specific properties.
Mechanism of Action
The mechanism of action of 3-iodo-N-(propan-2-yl)aniline depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The iodine atom and the propan-2-yl group can influence the compound’s binding affinity and specificity towards these targets .
Comparison with Similar Compounds
Similar Compounds
3-iodo-2-(propan-2-yl)aniline: Similar structure but with different substitution pattern.
2,6-Diisopropylaniline: Another derivative of aniline with two propan-2-yl groups.
Uniqueness
3-iodo-N-(propan-2-yl)aniline is unique due to the presence of both an iodine atom and a propan-2-yl group, which can significantly influence its chemical reactivity and biological activity compared to other aniline derivatives .
Properties
Molecular Formula |
C9H12IN |
|---|---|
Molecular Weight |
261.10 g/mol |
IUPAC Name |
3-iodo-N-propan-2-ylaniline |
InChI |
InChI=1S/C9H12IN/c1-7(2)11-9-5-3-4-8(10)6-9/h3-7,11H,1-2H3 |
InChI Key |
JCUCSTBSQHWRNP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)NC1=CC(=CC=C1)I |
Origin of Product |
United States |
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